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Compound of Interest

Compound Name: N-Chloro-2-fluoroacetamide

Cat. No.: B15476607

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Chloro-2-fluoroacetamide is a halogenated organic compound with the molecular formula
C2HsCIFNO.[1] Its structure, featuring both chlorine and fluorine atoms on the acetamide
backbone, imparts unique chemical reactivity, making it a potentially valuable reagent in
organic synthesis and drug development. The presence of the N-chloro group suggests its
utility as an electrophilic chlorinating agent, while the a-fluoro and a-chloro substituents on the
acetyl group make it a versatile building block for the introduction of fluorinated moieties and a
reactive substrate for nucleophilic substitution reactions. This document provides an overview
of its potential applications and detailed protocols for its use in a laboratory setting.

Physicochemical Properties and Safety Information

A summary of the key physicochemical properties of N-Chloro-2-fluoroacetamide and related
compounds is presented in the table below.
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Property Value Reference

Molecular Formula C2H3CIFNO [1]

Molecular Weight 111.50 g/mol [1]
Expected to be a liquid or low-

Appearance ] ) General knowledge
melting solid

N Expected to be soluble in a

Solubility ] General knowledge
range of organic solvents
Handle with care. Assumed to

Safety General knowledge

be toxic and irritant.

Safety Precautions: N-Chloro-2-fluoroacetamide should be handled in a well-ventilated fume

hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat,

should be worn at all times. Avoid inhalation, ingestion, and skin contact.

Applications in Organic Synthesis

The reactivity of N-Chloro-2-fluoroacetamide allows for its use in several types of organic

transformations:

» Electrophilic Chlorination: The N-Cl bond can act as a source of electrophilic chlorine,

enabling the chlorination of electron-rich aromatic and heterocyclic compounds.

e Nucleophilic Substitution: The chlorine atom on the a-carbon is susceptible to nucleophilic

attack, providing a route for the synthesis of various a-fluoro-a-substituted acetamides. This

is particularly useful for the synthesis of biologically active molecules.

o Amidation Reactions: The amide functionality can be involved in further chemical

transformations.

Application in the Synthesis of a-Amino-a-

fluoroacetamides

A key application of a-chloro-a-fluoroacetamide derivatives is in the synthesis of a-amino-a-

fluoroacetamides, which are valuable building blocks in medicinal chemistry. The following
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protocol is based on a closely related procedure for the amination of 2-chloro-N-(2,2,2-
trifluoroethyl)acetamide and serves as a representative example of the nucleophilic substitution
reaction.

Experimental Protocols
Protocol 1: Synthesis of 2-Amino-N-aryl-2-
fluoroacetamide via Nucleophilic Substitution

This protocol describes a general procedure for the reaction of N-Chloro-2-fluoroacetamide
with an aromatic amine.

Materials:

e N-Chloro-2-fluoroacetamide

o Substituted Aniline (e.g., Aniline, p-anisidine)
o Triethylamine (EtsN)

e Dichloromethane (CH2Cl2)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

e Rotary evaporator

o Standard laboratory glassware

o Magnetic stirrer

Procedure:

e To a solution of the substituted aniline (1.0 mmol) and triethylamine (1.2 mmol) in
dichloromethane (10 mL) at O °C, add a solution of N-Chloro-2-fluoroacetamide (1.1 mmol)
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in dichloromethane (5 mL) dropwise over 10 minutes.

 Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the
reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding saturated agueous sodium bicarbonate
solution (15 mL).

o Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

o Combine the organic layers, wash with brine (15 mL), and dry over anhydrous magnesium
sulfate.

« Filter the mixture and concentrate the filtrate under reduced pressure using a rotary
evaporator.

 Purify the crude product by column chromatography on silica gel to afford the desired 2-
amino-N-aryl-2-fluoroacetamide.

Expected Results:

The reaction is expected to yield the corresponding 2-amino-N-aryl-2-fluoroacetamide. The
table below provides hypothetical quantitative data based on typical yields for similar reactions.

Starting Material . Expected Purity
. Product Expected Yield (%)
(Aniline) (%)

N 2-Amino-N-phenyl-2-
Aniline 75-85 >05
fluoroacetamide

2-Amino-N-(4-
p-Anisidine methoxyphenyl)-2- 70-80 >95

fluoroacetamide

Data Presentation
Spectroscopic Data
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The following table summarizes the expected spectroscopic data for a representative product,
2-Amino-N-phenyl-2-fluoroacetamide.

Technique Expected Data
H NMR o (ppm): 7.6-7.0 (m, 5H, Ar-H), 5.5-5.3 (d, 1H,
CHF), 4.0-3.5 (br s, 2H, NH2)
o) m): 168-165 (C=0), 140-120 (Ar-C), 85-80
G NMR (Ppm) (C=0) (Ar-C)

(d, J = 180-200 Hz, CHF)

3400-3200 (N-H stretch), 1680-1660 (C=0
IR (cm™1) stretch, amide 1), 1600-1580 (N-H bend), 1100-
1000 (C-F stretch)

Mass Spec (m/z) Expected [M+H]* peak

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of 2-Amino-N-aryl-2-
fluoroacetamide.

Stir at room temperature:
(12-24h)

Workup.
Quench with
[NHHCOJ (MDAV(EXIMCI with CH2CI2 (Wa;h with Brine [Dly over MgSO4 oncentrate in vacuo
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Click to download full resolution via product page

Synthesis of 2-Amino-N-aryl-2-fluoroacetamide Workflow

Signaling Pathway / Logical Relationship

The following diagram illustrates the general reactivity of N-Chloro-2-fluoroacetamide in
nucleophilic substitution reactions.

N-Chloro-2-fluoroacetamide Nucleophile (Nu-H)

Nucleophilic Attack

Proton Abstraction
on a-carbon

Deprotonation

e —————
-

{_ Transition State :) Base-H* + Cl- T

~ -
e ———, T

hloride leaving
a-Fluoro-a-substituted
Acetamide

Click to download full resolution via product page

Nucleophilic Substitution Reactivity of N-Chloro-2-fluoroacetamide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15476607#experimental-setup-for-using-n-chloro-2-
fluoroacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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